Cas no 1785229-28-8 (3-Cyclopropyl-2,2,3-trifluoropropanoic acid)

• Product Name: 3-Cyclopropyl-2,2,3-trifluoropropanoic acid
• CAS No: 1785229-28-8
• Molecular Formula: C₆H₇F₃O₂
• Molecular Weight: 168.113792657852
• CID: 5746314
• PubChem ID: 105433650

3-Cyclopropyl-2,2,3-trifluoropropanoic acid Properties

Names and Identifiers

• 3-Cyclopropyl-2,2,3-trifluoropropanoicacid
• 3-Cyclopropyl-2,2,3-trifluoropropanoic acid
• EN300-1629309
• 1785229-28-8
• Cyclopropanepropanoic acid, α,α,β-trifluoro-

• InChIKey： LTNSHXQAPJYFFI-UHFFFAOYSA-N
• Inchi： 1S/C6H7F3O2/c7-4(3-1-2-3)6(8,9)5(10)11/h3-4H,1-2H2,(H,10,11)
• SMILES： FC(C(C(=O)O)(F)F)C1CC1

Computed Properties

• Exact Mass: 168.03981395g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 168.03981395g/mol
• Heavy Atom Count: 11
• Complexity: 177
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Boiling Point: 226.5±35.0 °C(Predicted)
• pka: 0.89±0.10(Predicted)
• Density: 1.444±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Carbocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Carbocyclic fatty acids